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This technical guide provides a comprehensive analysis of the predicted secondary structure of

FALL-39, a human cathelicidin antimicrobial peptide. The content herein is curated for

researchers, scientists, and drug development professionals, offering a foundational

understanding of the peptide's structural characteristics. This document summarizes predictive

data, outlines relevant experimental methodologies, and presents a visual representation of the

predicted structure.

Predicted Secondary Structure and Quantitative
Analysis
FALL-39 is a 39-residue, cysteine-free human antimicrobial peptide.[1][2][3][4] Computational

predictions indicate that a significant portion of the peptide has a propensity to form an alpha-

helical structure. Specifically, residues 13 through 34 are predicted to form a well-defined

amphipathic helix.[1][2][3] This helical conformation is a common structural motif in

antimicrobial peptides, often correlating with their mechanism of action which involves

interaction with and disruption of microbial membranes.
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Experimental validation via circular dichroism (CD) spectroscopy has confirmed the presence

of helical content. In the presence of a basal medium (medium E), synthetic FALL-39 was

observed to adopt a conformation with approximately 30% alpha-helical structure.[1][2][3][5]

This finding lends experimental support to the computational predictions.

Data Point Description Value/Region Source

Predicted Helical

Region

Amino acid residues

predicted to form an

alpha-helix.

Residues 13-34
Computational

Prediction[1][2][3]

Experimental Helical

Content

Percentage of alpha-

helix observed in

medium E.

~30%

Circular Dichroism

Spectroscopy[1][2][3]

[5]

Experimental Protocols: Secondary Structure
Determination
While the specific experimental parameters used for the published CD analysis of FALL-39 are

not exhaustively detailed in the available literature, a standard protocol for determining the

secondary structure of an antimicrobial peptide using Circular Dichroism (CD) Spectroscopy is

provided below.

Circular Dichroism (CD) Spectroscopy
Objective: To determine the secondary structural elements of FALL-39 in various solvent

conditions, including aqueous buffer and membrane-mimicking environments.

Methodology:

Peptide Synthesis and Purification: FALL-39 is chemically synthesized using solid-phase

peptide synthesis (SPPS). The crude peptide is then purified to >95% homogeneity using

reverse-phase high-performance liquid chromatography (RP-HPLC). The correct molecular

weight of the purified peptide is confirmed by mass spectrometry.

Sample Preparation: A concentrated stock solution of FALL-39 is prepared in a sterile,

aqueous buffer (e.g., 10 mM sodium phosphate, pH 7.4). The precise concentration of the
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peptide stock is determined by a quantitative amino acid analysis or by measuring the

absorbance at 205 nm.

Solvent Conditions: To assess conformational changes, CD spectra are recorded in:

Aqueous buffer (e.g., 10 mM sodium phosphate, pH 7.4) to represent the unbound state.

Membrane-mimicking environments, such as varying concentrations of trifluoroethanol

(TFE) or in the presence of sodium dodecyl sulfate (SDS) micelles or lipid vesicles, to

simulate the interaction with a microbial membrane.

Spectra Acquisition:

CD spectra are recorded on a calibrated spectropolarimeter.

The peptide samples are typically diluted to a final concentration of 50-100 µM in the

desired solvent.

Measurements are performed at a controlled temperature, usually 25°C, using a quartz

cuvette with a path length of 1 mm.

Spectra are scanned from approximately 190 to 260 nm. Key features for secondary

structure are the minima at ~208 nm and ~222 nm for α-helices and a minimum around

218 nm for β-sheets.

Multiple scans (e.g., 3-5) are averaged for each sample to improve the signal-to-noise

ratio.

A corresponding blank spectrum of the solvent is recorded and subtracted from the

peptide spectrum.

Data Analysis:

The raw ellipticity data (in millidegrees) is converted to mean residue ellipticity [θ] (in

deg·cm²·dmol⁻¹).

The percentage of different secondary structure elements (α-helix, β-sheet, random coil) is

estimated by deconvoluting the CD spectra using established algorithms such as
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CONTINLL, SELCON3, or K2D.

Visualization of Predicted Secondary Structure
The following diagram illustrates the predicted secondary structure of the FALL-39 amino acid

sequence, highlighting the N-terminus, the predicted α-helical region, and the C-terminus.
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Predicted secondary structure of FALL-39.

Disclaimer: The information provided in this document is based on publicly available research

and predictive models. Further experimental validation is required for a definitive structural

determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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